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Compound of Interest

Compound Name: APS-2-79

Cat. No.: B605545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and

application of a stock solution of APS-2-79 in dimethyl sulfoxide (DMSO). APS-2-79 is a potent

and selective KSR-dependent MEK antagonist that plays a crucial role in modulating the Ras-

MAPK signaling pathway.[1][2][3][4]

Compound Information
APS-2-79 is a small molecule that stabilizes the inactive state of Kinase Suppressor of Ras

(KSR), thereby antagonizing oncogenic Ras signaling.[1][5][6] It functions by inhibiting the

phosphorylation of MEK by RAF in a KSR-dependent manner.[3][4] The compound is available

as a free base or as a hydrochloride salt, each with a different molecular weight, which is a

critical consideration for accurate stock solution preparation.[7][8]
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Property
Value (APS-2-79
Free Base)

Value (APS-2-79
HCl)

Reference

Molecular Formula C₂₃H₂₁N₃O₃ C₂₃H₂₂ClN₃O₃ [1][7][8]

Molecular Weight 387.43 g/mol 423.89 g/mol [1][3][8]

CAS Number 2002381-25-9 2002381-31-7 [1][7][3][8]

Appearance Solid powder Solid powder [7][8]

Solubility in DMSO
≥ 20 mg/mL (51.62

mM)

97 mg/mL (228.83

mM)
[1][3]

Storage of Powder
-20°C for up to 3

years

-20°C for up to 3

years
[1][3]

Storage of Stock

Solution

-80°C for up to 2

years, -20°C for up to

1 year

Aliquot and store at

-20°C
[1][3]

Experimental Protocol: Preparation of a 10 mM APS-
2-79 Stock Solution in DMSO
This protocol details the preparation of a 10 mM stock solution of APS-2-79 (free base) in

DMSO. A similar procedure can be followed for the HCl salt, adjusting for the different

molecular weight.

Materials:

APS-2-79 (free base) powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparations: Before opening, allow the vial of APS-2-79 powder to equilibrate

to room temperature to prevent condensation of moisture. Ensure that fresh, anhydrous

DMSO is used, as hygroscopic DMSO can significantly impact solubility.[1][3]

Weighing the Compound: Carefully weigh out the desired amount of APS-2-79 powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 3.874 mg of APS-2-79 (free base).

Dissolution: Add the weighed APS-2-79 powder to a sterile microcentrifuge tube or amber

glass vial. Using a calibrated pipette, add the calculated volume of DMSO. For the example

above, add 1 mL of DMSO.

Mixing: Tightly cap the tube or vial and vortex thoroughly until the compound is completely

dissolved. Gentle warming or sonication can be used to aid dissolution if precipitation is

observed.[1]

Storage: Aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes

to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up

to 1 year) or at -80°C for long-term storage (up to 2 years).[1]

Application in Cell-Based Assays
The prepared APS-2-79 DMSO stock solution can be used in various cell-based assays to

study its effect on the Ras-MAPK pathway. For instance, in cell viability assays, cancer cell

lines can be treated with APS-2-79 at concentrations ranging from 100 nM to 3,000 nM for 72

hours.[1][2] It has been shown that a concentration of 5 µM APS-2-79 can suppress KSR-

stimulated MEK and ERK phosphorylation.[1][2] When preparing working solutions for cell

culture, the DMSO concentration should be kept low (typically below 0.1%) to avoid solvent-

induced toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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